![molecular formula C16H16N4O4S B2993604 2-(Furan-2-yl)-5-(1-(pyridin-3-ylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazole CAS No. 1170797-50-8](/img/structure/B2993604.png)
2-(Furan-2-yl)-5-(1-(pyridin-3-ylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazole
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Description
2-(Furan-2-yl)-5-(1-(pyridin-3-ylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazole is a useful research compound. Its molecular formula is C16H16N4O4S and its molecular weight is 360.39. The purity is usually 95%.
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Scientific Research Applications
Pharmaceutical Chemistry and Drug Development
One of the primary areas of application for this compound is in pharmaceutical chemistry, where it serves as a precursor or active moiety in the development of drugs with varied biological activities. The oxadiazole ring, a core structure of this compound, is known for its diverse biological effects, including analgesic, anti-inflammatory, antimicrobial, and antimalarial activities. The introduction of the furan and pyridin-3-ylsulfonyl piperidin-4-yl groups into the oxadiazole ring system can significantly modulate these activities, potentially leading to the development of new therapeutic agents with improved efficacy and selectivity (Abbasi et al., 2018; Khalid et al., 2016).
Material Science and Organic Electronics
Compounds containing the 1,3,4-oxadiazole moiety are of significant interest in material science, particularly in the development of organic light-emitting diodes (OLEDs), photosensitizers, and liquid crystals. The electronic properties of the oxadiazole ring, such as its ability to transport electrons, make it an attractive component for the design of organic electronic devices. The incorporation of furan and pyridinylsulfonyl functionalities could further enhance these properties, opening new avenues for research in organic electronics and photovoltaic applications (Abbasi et al., 2018).
Antimicrobial and Anticancer Research
The antimicrobial properties of 1,3,4-oxadiazole derivatives have been extensively studied, with several compounds showing promising activity against a broad spectrum of microbial pathogens. Additionally, the structural versatility of these compounds allows for the synthesis of derivatives with potent anticancer activities. Research into N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide, closely related to the compound , has shown that these molecules exhibit moderate to significant antibacterial activity, suggesting their potential in antimicrobial and anticancer therapeutic development (Khalid et al., 2016).
Properties
IUPAC Name |
2-(furan-2-yl)-5-(1-pyridin-3-ylsulfonylpiperidin-4-yl)-1,3,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N4O4S/c21-25(22,13-3-1-7-17-11-13)20-8-5-12(6-9-20)15-18-19-16(24-15)14-4-2-10-23-14/h1-4,7,10-12H,5-6,8-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPDRWSMIFGTLCM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C2=NN=C(O2)C3=CC=CO3)S(=O)(=O)C4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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